Cas no 875826-42-9 (1-Piperazineethanethiol,-bta-,4-dimethyl-(7CI))

• Product Name: 1-Piperazineethanethiol,-bta-,4-dimethyl-(7CI)
• CAS No: 875826-42-9
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 709860
• Update Time: 2023-03-28

1-Piperazineethanethiol,-bta-,4-dimethyl-(7CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanethiol,b,4-dimethyl-
• 1-Piperazineethanethiol,-bta-,4-dimethyl-(7CI)

• Inchi： 1S/C8H18N2S/c1-8(7-11)10-5-3-9(2)4-6-10/h8,11H,3-7H2,1-2H3
• InChI Key： GVYONJFNWMMHGT-UHFFFAOYSA-N
• SMILES： C(S)C(N1CCN(C)CC1)C

Computed Properties

• Exact Mass: 174.119
• Monoisotopic Mass: 174.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0